Keyhole limpet hemocyanin
Overview
Description
Keyhole limpet hemocyanin is an immune modulator, given as a vaccine to help the body respond to cancer. A natural protein isolated from the marine mollusc keyhole limpet. This compound is an immunogenic carrier protein that, in vivo, increases antigenic immune responses to haptens and other weak antigens such as idiotype proteins.
This compound is a natural protein isolated from the marine mollusc keyhole limpet. this compound is an immunogenic carrier protein that, in vivo, increases antigenic immune responses to haptens and other weak antigens such as idiotype proteins. (NCI04)
Metalloproteins that function as oxygen transport proteins in the HEMOLYMPH of MOLLUSKS and ARTHROPODS. They are characterized by two copper atoms, coordinated with HISTIDINE residues, that reversibly bind a single oxygen molecule; they do not contain HEME groups.
Properties
| Keyhole Limpet Hemocyanin (KLH) is generally a very efficient coupling agent. It is the most common carrier protein used in the preparation of hapten conjugates. KLH is composed of five subunits. It is lysine rich with a large number of available primary amines to facilitate conjugation, antibody production and promote peptide attachment after dissociation. | |
CAS No. |
9013-72-3 |
Molecular Formula |
C63H120O9 |
Molecular Weight |
1021.6 g/mol |
IUPAC Name |
2-hydroxyethyl 2-methyloctadec-9-enoate;1-hydroxypropan-2-yl octadec-9-enoate;2-hydroxypropyl octadec-9-enoate |
InChI |
InChI=1S/3C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(2)21(23)24-19-18-22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-19-20(2)22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-20(2)19-22/h3*10-11,20,22H,3-9,12-19H2,1-2H3 |
InChI Key |
NECYLMLMGRVXJM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(C)O.CCCCCCCCC=CCCCCCCCC(=O)OC(C)CO.CCCCCCCCC=CCCCCCCC(C)C(=O)OCCO |
physical_description |
Powder; [Sigma-Aldrich MSDS] |
Origin of Product |
United States |
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